N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C17H18F3N3O3S/c18-17(19,20)16-10-14(11-1-2-11)23(22-16)7-6-21-27(24,25)13-3-4-15-12(9-13)5-8-26-15/h3-4,9-11,21H,1-2,5-8H2
• InChI Key: XORFNIVRCHIMMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNS(=O)(=O)C3=CC4=C(C=C3)OCC4)C(F)(F)F
• Molecular Formula: C17H18F3N3O3S
• Molecular Weight: 401.4 g/mol
• CAS No.: 1797085-59-6

Description

The compound contains several functional groups, including a pyrazole ring, a benzofuran ring, and a sulfonamide group. The pyrazole ring is a five-membered ring with two nitrogen atoms, and it’s often found in various pharmaceuticals due to its diverse biological activities. The benzofuran is a fused aromatic ring consisting of a benzene ring and a furan ring. Sulfonamides are a group of compounds containing a sulfur dioxide (SO2) linked to an amine (-NH2) group, and they’re well-known for their use in antibacterial drugs.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis of Cyclooxygenase-2 Inhibitors : This compound is part of a series of sulfonamide-containing 1,5-diarylpyrazole derivatives evaluated for their ability to block cyclooxygenase-2 (COX-2) both in vitro and in vivo. These studies have led to the identification of potent and selective COX-2 inhibitors, showcasing the compound's relevance in developing anti-inflammatory drugs (Penning et al., 1997).

Characterization of Anti-Inflammatory and Anticancer Agents : Novel derivatives of this compound have been synthesized and characterized for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research highlights the compound's versatile therapeutic potential, including its role in cancer therapy (Küçükgüzel et al., 2013).

Antibacterial and Anticancer Activities

Antibacterial Compound Synthesis : The development of new heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents has been explored, emphasizing the compound's contribution to addressing bacterial resistance (Azab et al., 2013).

Carbonic Anhydrase Inhibition for Anticancer Therapy : Research has explored the synthesis and characterization of metal complexes of pyrazole-based sulfonamide, evaluating their inhibition on human erythrocyte carbonic anhydrase isoenzymes I and II, pointing to potential applications in cancer therapy (Büyükkıdan et al., 2017).

Pharmacological and Environmental Implications

Evaluation of Sulfonamide Derivatives for CNS Disorders : The N-alkylation of sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines has been investigated as a strategy for designing selective 5-HT7 receptor ligands or multifunctional agents, indicating the compound's relevance in treating complex diseases, including CNS disorders (Canale et al., 2016).